3-((3S,3aS,5aS,6R,9aS,9bS)-3-Hydroxy-3a,6-dimethyl-7-oxododecahydro-1H-cyclopenta[a]naphthalen-6-yl)propanoic acid
3-((3S,3aS,5aS,6R,9aS,9bS)-3-Hydroxy-3a,6-dimethyl-7-oxododecahydro-1H-cyclopenta[a]naphthalen-6-yl)propanoic acid
Brand Name:
Vulcanchem
CAS No.:
1759-35-9
VCID:
VC21123160
InChI:
InChI=1S/C18H28O4/c1-17-9-7-13-11(12(17)4-6-15(17)20)3-5-14(19)18(13,2)10-8-16(21)22/h11-13,15,20H,3-10H2,1-2H3,(H,21,22)/t11-,12-,13-,15-,17-,18+/m0/s1
SMILES:
CC12CCC3C(C1CCC2O)CCC(=O)C3(C)CCC(=O)O
Molecular Formula:
C18H28O4
Molecular Weight:
308.4 g/mol
3-((3S,3aS,5aS,6R,9aS,9bS)-3-Hydroxy-3a,6-dimethyl-7-oxododecahydro-1H-cyclopenta[a]naphthalen-6-yl)propanoic acid
CAS No.: 1759-35-9
Cat. No.: VC21123160
Molecular Formula: C18H28O4
Molecular Weight: 308.4 g/mol
* For research use only. Not for human or veterinary use.
![3-((3S,3aS,5aS,6R,9aS,9bS)-3-Hydroxy-3a,6-dimethyl-7-oxododecahydro-1H-cyclopenta[a]naphthalen-6-yl)propanoic acid - 1759-35-9](/images/no_structure.jpg)
Specification
| CAS No. | 1759-35-9 |
|---|---|
| Molecular Formula | C18H28O4 |
| Molecular Weight | 308.4 g/mol |
| IUPAC Name | 3-[(3S,3aS,5aS,6R,9aS,9bS)-3-hydroxy-3a,6-dimethyl-7-oxo-1,2,3,4,5,5a,8,9,9a,9b-decahydrocyclopenta[a]naphthalen-6-yl]propanoic acid |
| Standard InChI | InChI=1S/C18H28O4/c1-17-9-7-13-11(12(17)4-6-15(17)20)3-5-14(19)18(13,2)10-8-16(21)22/h11-13,15,20H,3-10H2,1-2H3,(H,21,22)/t11-,12-,13-,15-,17-,18+/m0/s1 |
| Standard InChI Key | COGRAKQBTBRYQC-HHJOSPGFSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CCC(=O)[C@]3(C)CCC(=O)O |
| SMILES | CC12CCC3C(C1CCC2O)CCC(=O)C3(C)CCC(=O)O |
| Canonical SMILES | CC12CCC3C(C1CCC2O)CCC(=O)C3(C)CCC(=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator